N,N'-[(6-phenyl-2,4-pyrimidinediyl)di-4,1-phenylene]dipropanamide

• IUPAC Name: N-[4-[6-phenyl-2-[4-(propanoylamino)phenyl]pyrimidin-4-yl]phenyl]propanamide
• InChI: InChI=1S/C28H26N4O2/c1-3-26(33)29-22-14-10-20(11-15-22)25-18-24(19-8-6-5-7-9-19)31-28(32-25)21-12-16-23(17-13-21)30-27(34)4-2/h5-18H,3-4H2,1-2H3,(H,29,33)(H,30,34)
• InChI Key: MMQDJIQETUQQPL-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)C2=NC(=NC(=C2)C3=CC=CC=C3)C4=CC=C(C=C4)NC(=O)CC
• Molecular Formula: C28H26N4O2
• Molecular Weight: 450.5 g/mol

Description

N,N'-[(6-phenyl-2,4-pyrimidinediyl)di-4,1-phenylene]dipropanamide, also known as PDP, is a chemical compound that has been widely used in scientific research for its ability to act as a fluorescent probe. PDP has been synthesized using various methods, and its mechanism of action has been studied in detail. In

Mechanism of Action

The mechanism of action of N,N'-[(6-phenyl-2,4-pyrimidinediyl)di-4,1-phenylene]dipropanamide involves its ability to bind to biomolecules and undergo a conformational change, resulting in a change in its fluorescence properties. The binding of this compound to biomolecules can be influenced by various factors, including pH, temperature, and the presence of other molecules.
Biochemical and Physiological Effects:
This compound has been shown to have minimal biochemical and physiological effects, making it a valuable tool for studying biomolecules without interfering with their function. However, it is important to note that the concentration of this compound used in experiments should be carefully controlled to avoid any potential effects on the biomolecules being studied.

Advantages and Limitations for Lab Experiments

One of the main advantages of N,N'-[(6-phenyl-2,4-pyrimidinediyl)di-4,1-phenylene]dipropanamide is its ability to act as a fluorescent probe for the detection of various biomolecules. Its fluorescence properties make it a valuable tool for studying the structure and function of these biomolecules. However, one limitation of this compound is its potential to interfere with the function of the biomolecules being studied if the concentration used in experiments is not carefully controlled.

Future Directions

There are many potential future directions for the use of N,N'-[(6-phenyl-2,4-pyrimidinediyl)di-4,1-phenylene]dipropanamide in scientific research. One area of interest is the development of new biosensors for the detection of various analytes. Another area of interest is the use of this compound in the study of protein-protein interactions. Additionally, the development of new methods for the synthesis of this compound could lead to the discovery of new applications for this compound.

Scientific Research Applications

N,N'-[(6-phenyl-2,4-pyrimidinediyl)di-4,1-phenylene]dipropanamide has been widely used in scientific research as a fluorescent probe for the detection of various biomolecules, including proteins, DNA, and RNA. Its fluorescence properties make it a valuable tool for studying the structure and function of these biomolecules. This compound has also been used in the development of biosensors for the detection of various analytes, including glucose and cholesterol.